Cas no 625843-74-5 ((3S)-3-methyl-1-(triphenylmethyl)piperazine)

(3S)-3-methyl-1-(triphenylmethyl)piperazine structure
625843-74-5 structure
Product Name:(3S)-3-methyl-1-(triphenylmethyl)piperazine
CAS No:625843-74-5
MF:C24H26N2
MW:342.476645946503
MDL:MFCD03426412
CID:956903
PubChem ID:7171814
Update Time:2025-04-19

(3S)-3-methyl-1-(triphenylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • (s)-4-n-trityl-2-methyl-piperazine
    • AB14886
    • AC1OGP06
    • CTK2F1919
    • RW2358
    • S-4TRMP
    • SureCN191624
    • (3S)-3-methyl-1-(triphenylmethyl)piperazine
    • (S)-3-Methyl-1-tritylpiperazine
    • CS-W001883
    • DTXSID50428250
    • SCHEMBL191624
    • AS-39198
    • A12875
    • MFCD03426412
    • (3S)-3-methyl-1-tritylpiperazine
    • (S)-4-N-Trityl-2-methylpiperazine
    • (3S)-3-methyl-1-(triphenylmethyl)-piperazine
    • AKOS024348908
    • 625843-74-5
    • VYUQPZHRDKLOPX-FQEVSTJZSA-N
    • MDL: MFCD03426412
    • Inchi: 1S/C24H26N2/c1-20-19-26(18-17-25-20)24(21-11-5-2-6-12-21,22-13-7-3-8-14-22)23-15-9-4-10-16-23/h2-16,20,25H,17-19H2,1H3/t20-/m0/s1
    • InChI Key: VYUQPZHRDKLOPX-FQEVSTJZSA-N
    • SMILES: N1(CCN[C@@H](C)C1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 342.20978
  • Monoisotopic Mass: 342.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27

(3S)-3-methyl-1-(triphenylmethyl)piperazine Security Information

(3S)-3-methyl-1-(triphenylmethyl)piperazine Pricemore >>

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